Cas no 62210-24-6 (1H-Inden-1-ol, 2-(dimethylamino)octahydro-)

62210-24-6 structure
Product name:1H-Inden-1-ol, 2-(dimethylamino)octahydro-
1H-Inden-1-ol, 2-(dimethylamino)octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-ol, 2-(dimethylamino)octahydro-
- 2-(dimethylamino)-2,3,3a,4,5,6,7,7a-octahydro-1H-inden-1-ol
- 2-(Dimethylamino)octahydro-1H-inden-1-ol
- DTXSID50810833
- 62210-24-6
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- Inchi: InChI=1S/C11H21NO/c1-12(2)10-7-8-5-3-4-6-9(8)11(10)13/h8-11,13H,3-7H2,1-2H3
- InChI Key: DMGDPJMJXXVYFP-UHFFFAOYSA-N
- SMILES: CN(C)C1CC2CCCCC2C1O
Computed Properties
- Exact Mass: 183.16243
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
1H-Inden-1-ol, 2-(dimethylamino)octahydro- Related Literature
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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2. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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